Cas no 2145320-31-4 ((2R)-1-(2,2-difluorocyclopropyl)propan-2-amine)

(2R)-1-(2,2-Difluorocyclopropyl)propan-2-amine is a chiral amine compound featuring a difluorinated cyclopropane moiety, which confers unique steric and electronic properties. The (2R)-stereochemistry ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The difluorocyclopropyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug development. This compound serves as a versatile intermediate in medicinal chemistry, particularly for designing enzyme inhibitors or receptor modulators. Its rigid cyclopropane structure may also contribute to conformational restraint in target molecules. The high purity and well-defined stereochemistry make it suitable for rigorous research applications requiring precise molecular control.

(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine structure

2145320-31-4 structure

Product Name:(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine

CAS No:2145320-31-4

MF:C₆H₁₁F₂N

MW:135.15504860878

MDL:MFCD30637927

CID:5616462

PubChem ID:165978368

Update Time:2025-06-22

(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

- (2R)-1-(2,2-difluorocyclopropyl)propan-2-amine
- EN300-3178865
- 2145320-31-4
- MDL： MFCD30637927
- Inchi： 1S/C6H11F2N/c1-4(9)2-5-3-6(5,7)8/h4-5H,2-3,9H2,1H3/t4-,5?/m1/s1
- InChI Key： WKDBCVHISHOIFB-CNZKWPKMSA-N
- SMILES： FC1(CC1C[C@@H](C)N)F

Computed Properties

Exact Mass: 135.08595568g/mol
Monoisotopic Mass: 135.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 26Å²

(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine Pricemore >>

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Enamine	EN300-3178865-0.05g	(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine	2145320-31-4	95.0%	0.05g	$1068.0	2025-03-19
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Enamine	EN300-3178865-1.0g	(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine	2145320-31-4	95.0%	1.0g	$1272.0	2025-03-19
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Enamine	EN300-3178865-5.0g	(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine	2145320-31-4	95.0%	5.0g	$3687.0	2025-03-19
Enamine	EN300-3178865-10.0g	(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine	2145320-31-4	95.0%	10.0g	$5467.0	2025-03-19
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